1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine

• Molecular Formula: C10H20N2
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 1-ethyl-2-pyrrolidin-2-ylpyrrolidine
• InChI: InChI=1S/C10H20N2/c1-2-12-8-4-6-10(12)9-5-3-7-11-9/h9-11H,2-8H2,1H3
• InChI Key: OVYCGVYGAZPFRY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1C2CCCN2

Description

1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine is a heterocyclic organic compound featuring a pyrrolidine ring. Pyrrolidine derivatives are known for their significant biological activities and are widely used in medicinal chemistry

Preparation Methods

The synthesis of 1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine can be achieved through several synthetic routes. One common method involves the reaction of ethylamine with pyrrolidine under controlled conditions. The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete conversion . Industrial production methods often involve the use of continuous flow reactors to optimize yield and purity.

Chemical Reactions Analysis

1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of secondary amines.

Substitution: Nucleophilic substitution reactions are possible, where halogenated derivatives can be synthesized using halogenating agents.

Scientific Research Applications

1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to natural ligands.

Medicine: It has potential therapeutic applications, particularly in the development of drugs targeting neurological disorders.

Industry: The compound is utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine involves its interaction with specific molecular targets. It can bind to receptors or enzymes, altering their activity and leading to various biological effects. The compound’s pyrrolidine ring plays a crucial role in its binding affinity and specificity .

Comparison with Similar Compounds

1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine can be compared with other pyrrolidine derivatives such as:

Pyrrolidin-2-one: Known for its antitumor activity.

Pyrrolidine-2,5-dione: Used in the synthesis of bioactive molecules.

Prolinol: A chiral auxiliary in asymmetric synthesis.

These compounds share structural similarities but differ in their specific applications and biological activities, highlighting the uniqueness of this compound.